Cas no 173152-56-2 (Benzoic acid, 2-formyl-3-hydroxy-5-methoxy-6-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-formyl-3-hydroxy-5-methoxy-6-methyl-, methyl ester
• CAS No: 173152-56-2
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 1357660
• Update Time: 2024-08-17

Benzoic acid, 2-formyl-3-hydroxy-5-methoxy-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-formyl-3-hydroxy-5-methoxy-6-methyl-, methyl ester

• Inchi： 1S/C11H12O5/c1-6-9(15-2)4-8(13)7(5-12)10(6)11(14)16-3/h4-5,13H,1-3H3
• InChI Key： HKICWGOPXTVTAJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C)C(OC)=CC(O)=C1C=O

Computed Properties

• Exact Mass: 224.06846

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Melting Point: 118-119 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
• Boiling Point: 388.0±42.0 °C(Predicted)
• PSA: 72.83
• pka: 7.31±0.28(Predicted)